Cas no 4058-26-8 (ethyl ethenesulfonate)

• Product Name: ethyl ethenesulfonate
• CAS No: 4058-26-8
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 1515201
• PubChem ID: 77676
• Update Time: 2025-04-21

ethyl ethenesulfonate Chemical and Physical Properties

Names and Identifiers

• ethyl ethenesulfonate
• ethenesulfonic acid, ethyl ester
• AKOS025296067
• ETHENESULFONIC ACID ETHYL ESTER
• DTXSID0063280
• MWFJXRUUPWIALU-UHFFFAOYSA-N
• SCHEMBL649700
• A901035
• 4058-26-8

• Inchi： 1S/C4H8O3S/c1-3-7-8(5,6)4-2/h4H,2-3H2,1H3
• InChI Key： MWFJXRUUPWIALU-UHFFFAOYSA-N
• SMILES： S(C=C)(=O)(=O)OCC

Computed Properties

• Exact Mass: 136.01944
• Monoisotopic Mass: 136.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.163
• Boiling Point: 210.6°C at 760 mmHg
• Flash Point: 81.2°C
• Refractive Index: 1.44
• PSA: 43.37